Cas no 2248216-05-7 ((1S)-1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine)

• Product Name: (1S)-1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine
• CAS No: 2248216-05-7
• MF: C₉H₁₅F₂N
• MW: 175.218909502029
• CID: 5752717
• PubChem ID: 137940642
• Update Time: 2023-11-14

(1S)-1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-6506143
• (1S)-1-{7,7-difluorobicyclo[4.1.0]heptan-1-yl}ethan-1-amine
• (1S)-1-(7,7-Difluoro-1-bicyclo[4.1.0]heptanyl)ethanamine
• 2248216-05-7

• Inchi： 1S/C9H15F2N/c1-6(12)8-5-3-2-4-7(8)9(8,10)11/h6-7H,2-5,12H2,1H3/t6-,7?,8?/m0/s1
• InChI Key： MMXVFCDJJXLHPD-KKMMWDRVSA-N
• SMILES： FC1(C2CCCCC21[C@H](C)N)F

Computed Properties

• Exact Mass: 175.11725581g/mol
• Monoisotopic Mass: 175.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų